N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-phenylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C19H21N5O2 and its molecular weight is 351.41. The purity is usually 95%.
BenchChem offers high-quality N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-phenylbutanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-phenylbutanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-inflammatory and Antimicrobial Activities
Nonsteroidal Anti-inflammatory Properties : A class of pyrazolo[1,5-a]pyrimidines, closely related to the queried compound, was synthesized and found to possess significant anti-inflammatory properties without ulcerogenic activity, suggesting potential for safer NSAID alternatives (Auzzi et al., 1983).
Anticancer Activity : Pyrazolo[3,4-d]pyrimidin-4-one derivatives demonstrated antitumor activity on the MCF-7 human breast adenocarcinoma cell line, indicating a promising avenue for cancer treatment research (Abdellatif et al., 2014).
Insecticidal and Antibacterial Potential : Pyrimidine linked pyrazole derivatives showed notable insecticidal and antimicrobial activities, suggesting applications in pest control and bacterial infection treatments (Deohate & Palaspagar, 2020).
Adenosine Receptor Affinity : Pyrazolo[3,4-d]pyrimidine analogues exhibited affinity for A1 adenosine receptors, indicating potential therapeutic applications in neurological disorders (Harden et al., 1991).
Chemical and Material Applications
Corrosion Inhibition : Heterocyclic derivatives based on pyrazolo[3,4-d]pyrimidines demonstrated effective corrosion inhibition on C-steel surfaces in acidic environments, suggesting use in protective coatings (Abdel Hameed et al., 2020).
ADA Inhibition for Inflammatory Conditions : Pyrazolo[3,4-d]pyrimidin-4-ones were found to inhibit adenosine deaminase effectively, showing promise in treating inflammatory conditions and potentially attenuating bowel inflammation in experimental colitis models (La Motta et al., 2009).
properties
IUPAC Name |
N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O2/c1-4-15(14-8-6-5-7-9-14)18(26)21-16-10-13(3)23-24(16)19-20-12(2)11-17(25)22-19/h5-11,15H,4H2,1-3H3,(H,21,26)(H,20,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABJYKDZWGNNVEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-Methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-YL)pyrazol-3-YL]-2-phenylbutanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.